3-(dimethylsulfamoyl)-N-methylbenzamide

• IUPAC Name: 3-(dimethylsulfamoyl)-N-methylbenzamide
• InChI: InChI=1S/C10H14N2O3S/c1-11-10(13)8-5-4-6-9(7-8)16(14,15)12(2)3/h4-7H,1-3H3,(H,11,13)
• InChI Key: JLVLABXOMNDORP-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CC=C1)S(=O)(=O)N(C)C
• Molecular Formula: C10H14N2O3S
• Molecular Weight: 242.30 g/mol

Description

3-(Dimethylsulfamoyl)-N-methylbenzamide is a benzamide derivative featuring a dimethylsulfamoyl (-SO₂N(CH₃)₂) substituent at the 3-position of the benzene ring and an N-methylamide group. This compound belongs to the sulfonamide class, which is historically significant for antibacterial and enzyme-inhibitory properties . Structural characterization of similar compounds (e.g., X-ray crystallography, NMR, and elemental analysis) confirms the stability and planar geometry of the benzamide core, which is essential for molecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(dimethylsulfamoyl)-N-methylbenzamide typically involves the reaction of N-methylbenzamide with dimethylsulfamoyl chloride in the presence of a base such as triethylamine. The reaction is usually carried out in an organic solvent like dichloromethane at low temperatures to control the reaction rate and yield.

Industrial Production Methods

Industrial production of 3-(dimethylsulfamoyl)-N-methylbenzamide may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

3-(dimethylsulfamoyl)-N-methylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonamide group to an amine.

Substitution: The benzamide core can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like bromine or chlorine can be used for halogenation reactions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Halogenated benzamides.

Scientific Research Applications

3-(dimethylsulfamoyl)-N-methylbenzamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein interactions.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(dimethylsulfamoyl)-N-methylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can form hydrogen bonds with active sites of enzymes, inhibiting their activity. This interaction can disrupt normal biochemical pathways, leading to the desired therapeutic effects.

Comparison with Similar Compounds

N-[6-(Dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-3-(ethylsulfonyl)benzamide (C₁₈H₁₉N₃O₅S₃)

• Molecular Weight : 453.55 g/mol.
• Key Features : Incorporates a benzothiazole ring and ethylsulfonyl group, enhancing π-π stacking and solubility compared to 3-(dimethylsulfamoyl)-N-methylbenzamide. The benzothiazole moiety may confer fluorescence properties useful in bioimaging .

5-(Dimethylsulfamoyl)-N-(1-hydroxy-2-methylpropan-2-yl)-2-methoxybenzamide (C₁₄H₂₂N₂O₅S)

• Molecular Weight : 330.40 g/mol.
• The methoxy group at position 2 may reduce metabolic degradation .
• Applications : Fragment-based drug discovery, particularly in crystallographic studies of oxidoreductases .

N-{4-[(3-Methylphenyl)sulfamoyl]phenyl}benzamide (C₂₀H₁₈N₂O₃S)

• Molecular Weight : 366.44 g/mol.
• Key Features : A biphenyl sulfonamide structure with demonstrated antibacterial activity. The 3-methylphenyl group enhances lipophilicity, favoring membrane penetration .

Comparison Table 1: Structural and Functional Attributes

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Potential Applications
3-(Dimethylsulfamoyl)-N-methylbenzamide	C₁₀H₁₄N₂O₃S	242.29	3-SO₂N(CH₃)₂, N-CH₃	Enzyme inhibition, drug discovery
N-[6-(Dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-3-(ethylsulfonyl)benzamide	C₁₈H₁₉N₃O₅S₃	453.55	Benzothiazole, ethylsulfonyl	Kinase/protease inhibition
5-(Dimethylsulfamoyl)-N-(1-hydroxy-2-methylpropan-2-yl)-2-methoxybenzamide	C₁₄H₂₂N₂O₅S	330.40	2-Methoxy, hydroxyalkyl	Fragment-based crystallography
N-{4-[(3-Methylphenyl)sulfamoyl]phenyl}benzamide	C₂₀H₁₈N₂O₃S	366.44	Biphenyl sulfonamide	Antibacterial agents

Functional Analogues: DEET (N,N-Diethyl-3-methylbenzamide)

• Molecular Weight : 191.27 g/mol.
• Key Features : Lacks the sulfamoyl group but shares the 3-methylbenzamide backbone. The diethylamide group confers volatility and lipid solubility, critical for topical insect repellency .
• Pharmacokinetics : Rapid skin absorption and metabolism (half-life ~2–12 hours). In contrast, sulfamoyl-containing benzamides like 3-(dimethylsulfamoyl)-N-methylbenzamide are likely less volatile and more metabolically stable due to the polar sulfamoyl group .
• Safety : DEET has rare neurotoxic risks at high doses, whereas sulfamoyl derivatives may exhibit different toxicity profiles due to altered biodistribution .